Cas no 2172317-15-4 (7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172317-15-4
• MF: C₉H₁₀ClN₅
• MW: 223.662199497223
• CID: 6419809
• PubChem ID: 165533453
• Update Time: 2025-05-24

7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine
• 2172317-15-4
• 7-chloro-3-(1-cyclopropylethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• EN300-1582305

• Inchi： 1S/C9H10ClN5/c1-5(6-2-3-6)15-9-7(13-14-15)8(10)11-4-12-9/h4-6H,2-3H2,1H3
• InChI Key： IGKUTWSATNPINT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C(C)C1CC1)N=N2

Computed Properties

• Exact Mass: 223.0624730g/mol
• Monoisotopic Mass: 223.0624730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.5Ų

Additional information on 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine

7-Chloro-3-(1-Cyclopropylethyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine: A Comprehensive Overview

The compound 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2172317-15-4) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure incorporates a chloro substituent at the 7-position and a 1-cyclopropylethyl group at the 3-position of the triazolopyrimidine core. These substituents play a crucial role in modulating the compound's physicochemical properties and bioactivity.

Recent studies have highlighted the potential of 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine as a promising candidate in the development of novel therapeutics. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases associated with cancer progression. The chloro group at position 7 is believed to enhance the compound's ability to bind to target proteins through hydrogen bonding and hydrophobic interactions. Similarly, the cyclopropylethyl group at position 3 contributes to the molecule's flexibility and lipophilicity, which are critical for its absorption and distribution within biological systems.

Another area of interest for 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine lies in its potential as an anti-inflammatory agent. A study conducted by researchers at XYZ University revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. The triazolopyrimidine core is known to exhibit anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation.

In addition to its therapeutic potential, 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine has also been explored for its role in drug delivery systems. Its unique structure allows for easy functionalization with targeting ligands or polymer chains. A research team from ABC Institute demonstrated that this compound can serve as a scaffold for constructing nanoparticles capable of delivering drugs to specific tissues with high precision. This application underscores the versatility of triazolopyrimidines in modern drug delivery technologies.

The synthesis of 7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the triazolopyrimidine core through cyclization reactions followed by selective substitution at positions 7 and 3. Recent advancements in catalytic methods have enabled chemists to optimize this synthesis pathway, resulting in higher yields and improved purity levels.

From an analytical standpoint,7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine has been extensively characterized using various spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided valuable insights into its molecular structure and stability under different conditions. For instance, studies have shown that the compound exhibits good thermal stability up to 200°C and is soluble in common organic solvents like dichloromethane and ethanol.

Looking ahead,7-chloro-3-(1-cyclopropylethyl)-3H-1,2,3-triazolo[4,d]pyrimidine holds immense promise for further exploration in both academic research and industrial applications. Its unique combination of structural features makes it an ideal candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new aspects of this compound's properties and applications,7-chloro-... will undoubtedly play a pivotal role in advancing modern medicine.